Sulfate

Specification

• Description: Sulfate is a sulfur oxoanion obtained by deprotonation of both OH groups of sulfuric acid. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite and a cofactor. It is a sulfur oxoanion, a sulfur oxide, an inorganic anion and a divalent inorganic anion. It is a conjugate base of a hydrogensulfate.; Sulfate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Sulfate ion is an Osmotic Laxative. The mechanism of action of sulfate ion is as an Osmotic Activity. The physiologic effect of sulfate ion is by means of Increased Large Intestinal Motility, and Inhibition Large Intestine Fluid/Electrolyte Absorption.; Sulfate is a metabolite found in or produced by Saccharomyces cerevisiae.; Inorganic salts of sulfuric acid.; See also: Potassium Sulfate (active moiety of); Aluminum Sulfate (active moiety of); Potassium Sulfide (active moiety of) ... View More ...
• CAS No.: 14808-79-8
• Molecular Formula: O4S-2
• Molecular Weight: 96.07 g/mol
• IUPAC Name: sulfate
• Standard InChI: InChI=1S/H2O4S/c1-5(2,3)4/h(H2,1,2,3,4)/p-2
• Standard InChI Key: QAOWNCQODCNURD-UHFFFAOYSA-L
• Impurities: Non-volatiles, 0.02-0.03 ppm; SO2, 40-80 ppm; iron, 50-100 ppm; nitrate, 5-20 ppm /technical grade, industry type, 66 deg Baume'/; Iron, arsenic, sulfur dioxide, nitrogen compounds, chloride, and fluoride.
• SMILES: [O-]S(=O)(=O)[O-]
• Canonical SMILES: [O-]S(=O)(=O)[O-]
• Boiling Point: 554 °F at 760 mmHg (EPA, 1998); 212 °F at 760 mmHg (USCG, 1999); 337 °C; 554 °F
• Colorform: Colorless, oily liquid; Clear, colorless, oily liquid; Dense, oily liquid; colorless to dark brown depending on purity; Colorless to dark brown, oily liquid [Note: Pure compound is a solid below 51 degrees F. Often used in an aqueous solution]
• Melting Point: 50.65 °F (EPA, 1998); 51 °F (NIOSH, 2024); 10.31 °C; 10 °C; 51 °F